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Compound of Interest

Compound Name: 2-(3-Methylbutyl)pyrazine
CAS No.: 40790-22-5
Cat. No.: B2941536

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(3-Methylbutyl)pyrazine, also known as 2-isopentylpyrazine, is a heterocyclic aromatic
organic compound that belongs to the pyrazine family. These compounds are notable for their
significant sensory impact, often contributing to the aroma and flavor profiles of many foods
and beverages. This guide provides a comprehensive overview of the molecular
characteristics, synthesis, and applications of 2-(3-Methylbutyl)pyrazine, with a focus on its
relevance in research and development.

Molecular Profile

The fundamental characteristics of 2-(3-Methylbutyl)pyrazine are its molecular formula and
weight, which are crucial for any quantitative analysis, reaction stoichiometry, and analytical
characterization.

Molecular Formula: CaH1aN2
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Molecular Weight: 150.22 g/mol

The structure consists of a pyrazine ring substituted at the 2-position with a 3-methylbutyl
(isopentyl) group. This alkyl side chain is a key determinant of its physicochemical properties
and sensory characteristics.

Physicochemical Properties

A summary of the key physicochemical properties of closely related pyrazine compounds is
presented below. These values provide an estimate of the expected properties for 2-(3-
Methylbutyl)pyrazine.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Synthesis of Substituted Pyrazines

The synthesis of substituted pyrazines like 2-(3-Methylbutyl)pyrazine can be achieved
through various organic synthesis routes. A common and established method is the Gutknecht
pyrazine synthesis, which involves the condensation of a-amino ketones. However, other
methods have been developed to achieve specific substitution patterns.

One general approach involves the reaction of a 1,2-diamine with a 1,2-dicarbonyl compound.
For the synthesis of 2-(3-Methylbutyl)pyrazine, a suitable precursor would be 1,2-
diaminoethane and an appropriate dicarbonyl compound containing the 3-methylbutyl moiety.

Another synthetic strategy involves the modification of a pre-existing pyrazine ring. This can be
achieved through cross-coupling reactions or other functional group interconversions. For
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instance, a halogenated pyrazine could be coupled with a Grignard reagent derived from a 3-
methylbutyl halide.

A generalized workflow for the synthesis of substituted pyrazines is depicted below:

( )

@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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